5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide

• IUPAC Name: 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H13BrN2O3/c12-9-3-8(4-13-5-9)11(15)14-6-10-7-16-1-2-17-10/h3-5,10H,1-2,6-7H2,(H,14,15)
• InChI Key: HZXKNYNBEVYDQG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)CNC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C11H13BrN2O3
• Molecular Weight: 301.14 g/mol

Description

5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a pyridine derivative that has been synthesized using several methods, and it has been found to exhibit significant biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide is not fully understood, but it is believed to involve the inhibition of several key enzymes involved in various cellular processes. For example, it has been shown to inhibit CDKs, which are involved in cell cycle regulation, and HDACs, which are involved in gene expression regulation. By inhibiting these enzymes, 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide has been found to exhibit significant biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer activities, it has also been found to have neuroprotective effects and to improve cognitive function. It has also been shown to have anti-fibrotic effects in animal models of liver fibrosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide in lab experiments is its high potency and specificity for its target enzymes. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, one limitation of using this compound is its relatively high cost, which may limit its use in some labs.

Future Directions

There are several future directions for research on 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide. One area of interest is in the development of novel anti-cancer drugs based on this compound. Another area of interest is in the development of new neuroprotective agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Synthesis Methods

The synthesis of 5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide has been achieved using several methods. One of the most common methods involves the reaction of 5-bromo-3-pyridinecarboxylic acid with 1,4-dioxane-2-methanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This method yields the desired compound in good yield and high purity.

Scientific Research Applications

5-bromo-N-(1,4-dioxan-2-ylmethyl)pyridine-3-carboxamide has been found to have potential applications in several scientific research areas. One of the most promising applications is in the field of medicinal chemistry, where it has been found to exhibit significant anti-inflammatory and anti-cancer activities. It has also been found to be a potent inhibitor of several enzymes, including cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are important targets for drug discovery.